molecular formula C13H17Cl2NO4S2 B2584150 2,5-dichloro-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzenesulfonamide CAS No. 2320685-04-7

2,5-dichloro-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzenesulfonamide

Cat. No.: B2584150
CAS No.: 2320685-04-7
M. Wt: 386.3
InChI Key: KRUAUTUKESITPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dichloro-N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)benzenesulfonamide is a sulfonamide derivative characterized by a benzenesulfonamide core substituted with two chlorine atoms at positions 2 and 3. Its structure includes a tetrahydrothiophene (thiirane) ring modified with a 2-hydroxyethoxy group and a methylene bridge linking the sulfonamide moiety to the tetrahydrothiophene system. The hydroxyethoxy substituent enhances hydrophilicity, which may improve solubility and bioavailability compared to non-polar analogs .

Properties

IUPAC Name

2,5-dichloro-N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17Cl2NO4S2/c14-10-1-2-11(15)12(7-10)22(18,19)16-8-13(20-5-4-17)3-6-21-9-13/h1-2,7,16-17H,3-6,8-9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRUAUTUKESITPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSCC1(CNS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)OCCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17Cl2NO4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The provided evidence () describes 3-chloro-N-(2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)thiophen-3-yl)-N-methylbenzenesulfonamide , a structurally related sulfonamide. Below is a detailed comparison:

Property Target Compound Compound
Core Structure Benzenesulfonamide with 2,5-dichloro substitution Benzenesulfonamide with 3-chloro substitution
Ring System Tetrahydrothiophene (saturated sulfur-containing ring) Thiophene (aromatic sulfur-containing ring)
Substituents - 2-Hydroxyethoxy group on tetrahydrothiophene
- Methylene bridge to sulfonamide
- 3,5-Dimethylpyrazole carbonyl group on thiophene
- N-methylation on sulfonamide
Hydrophilicity Higher (due to hydroxyethoxy group) Lower (aromatic thiophene and pyrazole groups reduce polarity)
Potential Applications Enhanced solubility may favor drug delivery Pyrazole carbonyl may improve binding affinity to hydrophobic enzyme pockets

Functional Implications

Chlorine Substitution: The 2,5-dichloro pattern in the target compound creates steric and electronic effects distinct from the 3-chloro substitution in ’s compound.

Ring Systems :

  • The tetrahydrothiophene ring in the target compound introduces conformational flexibility and reduced aromaticity compared to the thiophene in . This could influence binding modes to biological targets, such as enzymes or receptors.

Hydroxyethoxy vs. Pyrazole Carbonyl :

  • The hydroxyethoxy group in the target compound provides hydrogen-bonding capability, improving water solubility and pharmacokinetics. In contrast, the pyrazole carbonyl in ’s compound introduces a planar, electron-deficient moiety that may enhance interactions with hydrophobic enzyme pockets (e.g., kinase ATP-binding sites) .

N-Methylation: The compound includes N-methylation on the sulfonamide, which reduces hydrogen-bond donor capacity but increases metabolic stability. The absence of this group in the target compound may allow for stronger hydrogen-bond interactions but shorter half-life.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.